Tuberculostearic acid Tuberculostearic acid Tuberculostearic acid is a methyl-branched fatty acid, the structure of which is that of stearic acid carrying a methyl group at C-10. It is a methyl-branched fatty acid and a long-chain fatty acid. It derives from an octadecanoic acid.
10-Methyl-octadecanoic acid, also known as 10-methylstearate or tuberculostearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 10-Methyl-octadecanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 10-Methyl-octadecanoic acid has been detected in multiple biofluids, such as cerebrospinal fluid and urine. Within the cell, 10-methyl-octadecanoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 10-Methyl-octadecanoic acid participates in a number of enzymatic reactions. In particular, 10-methyl-octadecanoic acid can be biosynthesized from octadecanoic acid. 10-Methyl-octadecanoic acid can also be converted into PIM2.
Brand Name: Vulcanchem
CAS No.: 542-47-2
VCID: VC21184548
InChI: InChI=1S/C19H38O2/c1-3-4-5-6-9-12-15-18(2)16-13-10-7-8-11-14-17-19(20)21/h18H,3-17H2,1-2H3,(H,20,21)
SMILES: CCCCCCCCC(C)CCCCCCCCC(=O)O
Molecular Formula: C19H38O2
Molecular Weight: 298.5 g/mol

Tuberculostearic acid

CAS No.: 542-47-2

Cat. No.: VC21184548

Molecular Formula: C19H38O2

Molecular Weight: 298.5 g/mol

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Tuberculostearic acid - 542-47-2

Specification

Description Tuberculostearic acid is a methyl-branched fatty acid, the structure of which is that of stearic acid carrying a methyl group at C-10. It is a methyl-branched fatty acid and a long-chain fatty acid. It derives from an octadecanoic acid.
10-Methyl-octadecanoic acid, also known as 10-methylstearate or tuberculostearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 10-Methyl-octadecanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 10-Methyl-octadecanoic acid has been detected in multiple biofluids, such as cerebrospinal fluid and urine. Within the cell, 10-methyl-octadecanoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 10-Methyl-octadecanoic acid participates in a number of enzymatic reactions. In particular, 10-methyl-octadecanoic acid can be biosynthesized from octadecanoic acid. 10-Methyl-octadecanoic acid can also be converted into PIM2.
CAS No. 542-47-2
Molecular Formula C19H38O2
Molecular Weight 298.5 g/mol
IUPAC Name 10-methyloctadecanoic acid
Standard InChI InChI=1S/C19H38O2/c1-3-4-5-6-9-12-15-18(2)16-13-10-7-8-11-14-17-19(20)21/h18H,3-17H2,1-2H3,(H,20,21)
Standard InChI Key BEOUGZFCUMNGOU-UHFFFAOYSA-N
SMILES CCCCCCCCC(C)CCCCCCCCC(=O)O
Canonical SMILES CCCCCCCCC(C)CCCCCCCCC(=O)O

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